Cas no 2228221-91-6 (tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate
• CAS No: 2228221-91-6
• MF: C₁₃H₁₉FN₂O₃
• MW: 270.299967050552
• CID: 6226809
• PubChem ID: 165967528
• Update Time: 2025-08-02

tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate
• 2228221-91-6
• tert-butyl N-[2-(2-amino-1-fluoroethyl)-4-hydroxyphenyl]carbamate
• EN300-1874796

• Inchi： 1S/C13H19FN2O3/c1-13(2,3)19-12(18)16-11-5-4-8(17)6-9(11)10(14)7-15/h4-6,10,17H,7,15H2,1-3H3,(H,16,18)
• InChI Key： KPCVXSPMTUYJFZ-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=C(C=CC=1NC(=O)OC(C)(C)C)O

Computed Properties

• Exact Mass: 270.13797063g/mol
• Monoisotopic Mass: 270.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate

Introduction to tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate (CAS No. 2228221-91-6)

tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate (CAS No. 2228221-91-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its fluorinated aminoethyl and hydroxyphenyl moieties, which contribute to its distinct chemical and biological properties.

The fluorine atom in the aminoethyl group plays a crucial role in modulating the compound's pharmacokinetic and pharmacodynamic profiles. Fluorine substitution is known to enhance metabolic stability, improve solubility, and alter binding affinities to target proteins, making it a valuable tool in drug design. The hydroxyphenyl moiety, on the other hand, confers additional functionalities that can influence the compound's interactions with biological systems.

Recent studies have explored the potential of tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate as a lead compound for various therapeutic applications. One notable area of research is its use as an antioxidant and anti-inflammatory agent. The compound has been shown to exhibit potent antioxidant activity, which can help mitigate oxidative stress and reduce inflammation in cellular models. This property makes it a promising candidate for the treatment of inflammatory diseases and conditions associated with oxidative stress.

In addition to its antioxidant properties, tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate has also been investigated for its potential as an antiviral agent. Preliminary studies have demonstrated that the compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry and replication processes, suggesting that it could be developed into a novel antiviral therapy.

The structural versatility of tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate also makes it an attractive candidate for further chemical modifications. Researchers have explored various derivatives by altering the substituents on the aminoethyl and hydroxyphenyl groups to optimize its pharmacological properties. These modifications have led to the discovery of compounds with enhanced potency, selectivity, and reduced side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate in human subjects. Early results from Phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to further investigate its therapeutic potential.

In conclusion, tert-butyl N-2-(2-amino-1-fluoroethyl)-4-hydroxyphenylcarbamate (CAS No. 2228221-91-6) represents a promising molecule with diverse applications in medicinal chemistry. Its unique structural features, coupled with its potential as an antioxidant, anti-inflammatory, and antiviral agent, make it a valuable lead compound for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound is poised to play a significant role in advancing medical treatments for various diseases.